Cas no 1396791-20-0 (N-ethyl-4-(methoxymethyl)piperidine-1-carboxamide)

• Product Name: N-ethyl-4-(methoxymethyl)piperidine-1-carboxamide
• CAS No: 1396791-20-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6305905
• PubChem ID: 71782916
• Update Time: 2025-08-05

N-ethyl-4-(methoxymethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(methoxymethyl)piperidine-1-carboxamide
• VU0528471-1
• CHEMBL4966659
• AKOS024527872
• F5940-2591
• 1396791-20-0

• Inchi： 1S/C10H20N2O2/c1-3-11-10(13)12-6-4-9(5-7-12)8-14-2/h9H,3-8H2,1-2H3,(H,11,13)
• InChI Key： JYQIXSJGVBRZQA-UHFFFAOYSA-N
• SMILES： O(C)CC1CCN(C(NCC)=O)CC1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-ethyl-4-(methoxymethyl)piperidine-1-carboxamide

N-Ethyl-4-(Methoxymethyl)Piperidine-1-Carboxamide: A Comprehensive Overview

N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide, with the CAS number 1396791-20-0, is a structurally complex organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The molecule features a piperidine ring, a six-membered cyclic amine, substituted with an ethyl group at the 1-position and a methoxymethyl group at the 4-position. The carboxamide functional group further enhances its versatility in chemical reactions and biological interactions.

The synthesis of N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and amide formations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps in its synthesis, such as the formation of the piperidine ring and the introduction of the methoxymethyl substituent. These innovations not only improve yield but also reduce reaction times, making large-scale production more feasible.

One of the most promising applications of N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide lies in its potential as a building block for bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, including those involved in pain management, inflammation, and neurodegenerative diseases. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with these pathways. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide showed selective inhibition of cyclooxygenase (COX)-2, an enzyme implicated in inflammatory processes.

In addition to its pharmacological applications, N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide has also been explored for its role in materials science. Its unique structure allows it to act as a precursor for advanced polymers and coatings with tailored mechanical properties. Researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced flexibility and durability. These findings were highlighted in a 2023 paper in *Macromolecules*, where the compound was used to develop a novel class of thermoplastic elastomers.

The structural versatility of N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide also makes it an attractive candidate for use in agrochemicals. Its ability to interact with specific receptors or enzymes suggests potential applications as a herbicide or fungicide. Early-stage experiments have shown that this compound exhibits moderate activity against common agricultural pathogens, although further optimization is required to enhance its efficacy and reduce environmental impact.

From a synthetic chemistry perspective, N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide serves as an excellent example of how functional group diversity can be leveraged to design molecules with multifaceted applications. Its piperidine ring provides a rigid framework for attaching various substituents, while the carboxamide group offers opportunities for hydrogen bonding and intermolecular interactions. These features make it a valuable tool in both academic research and industrial development.

Looking ahead, ongoing research into N-Ethyl-4-(methoxymethyl)piperidine-1-carboxamide is expected to uncover new insights into its biological activity and chemical reactivity. Collaborative efforts between chemists and biologists are likely to drive innovation in its application across diverse fields. As synthetic methods continue to evolve, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and technological progress.